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Compound Name:
N-cyclopropyl-4-

nitrobenzenesulfonamide

CAS No.: 549476-61-1

Cat. No.: B1586959

Get Quote

Executive Summary
N-cyclopropyl-4-nitrobenzenesulfonamide is a specialized sulfonamide derivative primarily

utilized as a "masked" nucleophile in the synthesis of challenging secondary amines, most

notably dicyclopropylamine. Unlike standard sulfonamides (e.g., Tosylates) which are kinetically

inert, the 4-nitrobenzenesulfonyl (4-Nosyl) moiety renders the nitrogen atom sufficiently acidic

(pKa ~13.9 in DMSO) to participate in transition-metal-catalyzed cross-couplings, such as the

Chan-Lam reaction, while remaining easily removable under mild conditions.

This guide compares this compound against other common sulfonamide protecting groups,

demonstrating its superior utility in synthesizing sterically strained or acid-sensitive amine

scaffolds.
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The molecule consists of a cyclopropylamine core protected by a para-nitrobenzenesulfonyl

group.

Cyclopropyl Group: Adds significant steric strain and acid sensitivity.

Sulfonyl Group: Strong electron-withdrawing group (EWG) that stabilizes the nitrogen anion.

Nitro Group (C4 Position): A secondary EWG that further acidifies the N-H bond compared to

standard benzenesulfonamides, facilitating deprotonation by weak bases (e.g., carbonates)

during catalytic cycles.

Comparative Performance: The "Nosyl" Advantage
The following table contrasts N-cyclopropyl-4-nitrobenzenesulfonamide with its primary

alternatives in organic synthesis.

Feature
4-

Nitrobenzenesulfona

mide (4-Nosyl)

4-

Methylbenzenesulfo

namide (Tosyl)

Benzenesulfonamide

(Phenyl)

N-H Acidity (pKa in

DMSO)
~13.9 (Highly Acidic)

~16.1 (Moderately

Acidic)
~16.0

Alkylation Reactivity

High (Mitsunobu,

Chan-Lam

compatible)

Moderate (Requires

stronger bases)
Moderate

Deprotection

Conditions

Mild: Thiol + Base

(e.g., PhSH/K₂CO₃)

Harsh:

Na/Naphthalene or

Strong Acid

(HBr/AcOH)

Harsh (Strong

Acid/Reductive)

Chemo-selectivity

Orthogonal to Boc,

Cbz, and acid-labile

groups (like

cyclopropane).

Non-orthogonal to

acid-sensitive groups.
Non-orthogonal.

Crystallinity
High (Facilitates

purification)
High Moderate
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Key Insight: The crucial differentiator is deprotection.[1] The cyclopropyl ring is acid-sensitive

and prone to ring-opening. Removing a Tosyl group often requires strong acids or radical

reducing agents that destroy the cyclopropyl moiety. The 4-Nosyl group is cleaved via a

nucleophilic aromatic substitution (

) mechanism using thiols, leaving the delicate cyclopropyl ring intact.

Case Study: Synthesis of Dicyclopropylamine
The synthesis of dicyclopropylamine is notoriously difficult due to the instability of

cyclopropylamine intermediates and the tendency for over-alkylation. The 4-Nosyl strategy,

utilizing N-cyclopropyl-4-nitrobenzenesulfonamide, is the industry-standard solution (e.g.,

Bristol-Myers Squibb process).

Workflow Visualization
The following diagram illustrates the "Nosyl Strategy" for synthesizing secondary amines,

highlighting the activation and deprotection cycles.

Mechanism Key
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+ 4-NsCl, TEA N-cyclopropyl-4-nitrobenzenesulfonamide
(Activated Nucleophile)
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(Cu(OAc)2, O2, Cyclopropylboronic Acid)

pKa ~13.9 allows
Cu-catalysis N,N-dicyclopropyl-4-nitrobenzenesulfonamide Denosylation

(Thiol + Base)
Soft Nucleophile Attack Dicyclopropylamine

(Secondary Amine)

4-Nosyl group acts as an 'electron sink'
enabling the second alkylation.

Click to download full resolution via product page

Figure 1: The strategic workflow utilizing N-cyclopropyl-4-nitrobenzenesulfonamide to

access difficult secondary amines.

Experimental Protocols
Protocol A: Synthesis of N-cyclopropyl-4-
nitrobenzenesulfonamide
This step creates the activated intermediate.
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Reagents: Cyclopropylamine (1.1 equiv), 4-Nitrobenzenesulfonyl chloride (1.0 equiv),

Triethylamine (1.2 equiv), DCM (Dichloromethane).

Procedure:

Dissolve cyclopropylamine and triethylamine in DCM at 0°C.

Slowly add 4-nitrobenzenesulfonyl chloride (solid or solution) to control exotherm.

Stir at room temperature for 2–4 hours (Monitor by TLC/LCMS).

Workup: Wash with 1N HCl (to remove excess amine), then Brine. Dry over

and concentrate.

Result: The product usually crystallizes as a light yellow solid. Recrystallize from EtOH if

necessary.

Protocol B: Oxygen-Mediated Chan-Lam Coupling
This step installs the second cyclopropyl ring.

Reagents: N-cyclopropyl-4-nitrobenzenesulfonamide (1.0 equiv), Cyclopropylboronic acid

(2.0 equiv), Cu(OAc)₂ (1.0 equiv), 2,2'-Bipyridine (1.0 equiv), Na₂CO₃ (2.0 equiv).

Solvent: Dichloroethane (DCE) or Toluene.

Procedure:

Combine all solids in a reaction vessel.

Add solvent and stir vigorously under an oxygen atmosphere (balloon or dry air sparge) at

60–70°C.

Note: The 4-nitro group makes the sulfonamide acidic enough to coordinate with the

Copper(II) species, facilitating the transmetallation with the boronic acid.

Time: 16–24 hours.
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Workup: Filter through a Celite pad to remove copper salts. Concentrate and purify via

silica gel chromatography.

Protocol C: Denosylation (Deprotection)
This step reveals the final secondary amine.

Reagents: N,N-dicyclopropyl-4-nitrobenzenesulfonamide (1.0 equiv), 1-Decanethiol (1.2

equiv) OR Thiophenol (1.2 equiv),

(3.0 equiv).

Solvent: DMF or Acetonitrile.

Procedure:

Dissolve the protected amine in DMF.

Add the base (

) and the thiol.

Stir at 40–50°C. The solution will often turn bright yellow (formation of the Meisenheimer

complex intermediate).

Mechanism: The thiolate attacks the aromatic ring at the ipso position (carrying the

group), releasing sulfur dioxide and the free amine.

Purification: Since dicyclopropylamine is volatile, careful distillation or formation of the HCl

salt (using HCl in ether) is recommended for isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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